Cas no 1152709-33-5 (3-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1152709-33-5
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 5785893
• PubChem ID: 43158886
• Update Time: 2025-10-29

3-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-5-amine
• 1152709-33-5
• EN300-1148735

• Inchi： 1S/C10H9ClFN3/c1-15-10(13)5-9(14-15)7-3-2-6(11)4-8(7)12/h2-5H,13H2,1H3
• InChI Key： OKNNPPCQKWIMJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-chloro-2-fluorophenyl)-1-methyl-1H-pyrazol-5-amine

3-(4-Chloro-2-Fluorophenyl)-1-Methyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

3-(4-Chloro-2-Fluorophenyl)-1-Methyl-1H-Pyrazol-5-Amine (CAS No. 1152709-33-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound, often abbreviated as CPMPA (Chloro-Fluoro Pyrazole Methyl Amine), belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of CPMPA is C9H8ClFNNa, with a molecular weight of approximately 248.66 g/mol. Its structure consists of a pyrazole ring substituted with a methyl group at position 1 and an amino group at position 5. The aromatic ring at position 3 is further substituted with chlorine and fluorine atoms at positions 4 and 2, respectively. This substitution pattern imparts unique electronic properties to the molecule, making it highly reactive in various chemical reactions.

Recent studies have highlighted the potential of CPMPA as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). For instance, researchers have demonstrated that CPMPA can act as a ligand in the formation of MOFs with high surface area and porosity, which are promising candidates for gas storage and catalytic applications. The ability of CPMPA to coordinate with metal ions such as copper(II) and zinc(II) has been extensively studied, revealing its potential in designing materials with tailored functionalities.

In the realm of medicinal chemistry, CPMPA has been explored as a building block for designing bioactive molecules. Its pyrazole moiety is known to exhibit anti-inflammatory, antifungal, and anticancer activities. Recent research has focused on modifying the substituents on the aromatic ring to enhance the bioavailability and efficacy of CPMPA derivatives. For example, studies have shown that introducing electron-withdrawing groups like chlorine and fluorine can significantly improve the solubility and stability of these compounds.

The synthesis of CPMPA involves a multi-step process that typically starts with the preparation of the pyrazole ring followed by substitution reactions to introduce the desired functional groups. One common approach involves the condensation of hydrazine derivatives with carbonyl compounds in the presence of an acid catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

From an environmental perspective, CPMPA has been investigated for its role in catalytic processes aimed at reducing industrial emissions. For instance, it has been used as a co-catalyst in the degradation of persistent organic pollutants (POPs) under UV light. The ability of CPMPA to facilitate electron transfer processes makes it a valuable component in photocatalytic systems designed for environmental remediation.

In terms of toxicity and safety profiles, recent studies have assessed the acute and chronic toxicity of CPMPA using various in vitro and in vivo models. Results indicate that CPMPA exhibits low toxicity at typical exposure levels, making it suitable for applications where human health is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

Looking ahead, the versatility of CPMPA opens up numerous opportunities for innovation across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key compound for developing next-generation materials and pharmaceuticals. As research continues to uncover new applications and properties of CPMPA, its significance in both academic and industrial settings is expected to grow.